Cas no 1003-50-5 (4,5-Dibromo-1-methyl-1H-imidazole)

4,5-Dibromo-1-methyl-1H-imidazole Properties

Names and Identifiers

• 4,5-Dibromo-1-methyl-1H-imidazole
• 4,5-Dibromo-1-methylimidazole
• 4,5-Dibromo-1-methyl-1H-imidazole98%
• 4,5-Dibromo-1-methyl-1H-imidazole 98%
• 4,5-DIBROMO-1-METHYLIMIDAZOLE
• 1003-50-5
• FT-0633229
• SCHEMBL10714729
• A800103
• AKOS015835013
• J-000113
• CS-W000123
• DTXSID10378409
• 4,5-bis(bromanyl)-1-methyl-imidazole
• AB07724
• 1H-Imidazole, 4,5-dibromo-1-methyl-
• AS-62260
• EN300-206168
• AM802818
• MFCD00955568
• SY041697
• 4,5-Dibromo-1-methyl-1H-imidazole, 95%
• DTXCID10329436
• 4,5-dibromo-1-methylimidazole
• 4,5-DIBROMO-1-METHYL-1H-IMIDAZOLE
• +Expand

• MDL： MFCD00955568
• InChIKey： JGFCQTKCCPQLKP-UHFFFAOYSA-N
• Inchi： 1S/C4H4Br2N2/c1-8-2-7-3(5)4(8)6/h2H,1H3
• SMILES： BrC1=C(N=CN1C)Br

Computed Properties

• Exact Mass: 237.87400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 237.874
• Heavy Atom Count: 8
• Complexity: 88.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• LogP: 1.94510
• PSA: 17.82000
• Refractive Index: 1.671
• Boiling Point: 339°Cat760mmHg
• Melting Point: 78-82 °C
• Flash Point: 158.8°C
• Density: 2.22

4,5-Dibromo-1-methyl-1H-imidazole Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep cold
• Risk Phrases： 22-41
• Signal Word：Danger

4,5-Dibromo-1-methyl-1H-imidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds